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Compound of Interest

Compound Name: Lansoprazole Sodium

Cat. No.: B1662234 Get Quote

This guide provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for handling Lansoprazole Sodium in a

laboratory setting. The following procedures are designed to ensure the safety of researchers,

scientists, and drug development professionals.

Hazard Identification and Occupational Exposure Limits
Lansoprazole Sodium is an active pharmaceutical ingredient (API) that can cause skin

irritation, serious eye irritation, and respiratory irritation.[1][2] It may also cause an allergic skin

reaction.[1][3] Therefore, adherence to strict safety protocols is essential.

Parameter Value Reference

Occupational Exposure Limit

(OEL)

0.01-0.1 mg/m³ (8-hour time-

weighted average)

Moehs Occupational Exposure

Band: 3[1]

Personal Protective Equipment (PPE) Requirements
A risk assessment should be conducted to determine the specific PPE required for the tasks

being performed.[3][4] The following table summarizes the recommended PPE for handling

Lansoprazole Sodium.
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Body Part
Personal Protective
Equipment

Standard/Specification

Eyes/Face

Safety glasses with side-

shields or tightly fitting safety

goggles.

Conforming to EN 166 (EU) or

NIOSH (US).[5]

Hands
Powder-free nitrile, neoprene,

PVC, or vinyl gloves.[3][6]

Must satisfy EU Directive

89/686/EEC and the standard

EN 374.[5] Inspect gloves prior

to use.[5]

Body

Disposable gown or lab coat.

Polyethylene-coated

polypropylene or other

laminate materials are

recommended for handling

hazardous products.[6]

Wear appropriate protective

clothing to prevent skin

exposure.[7]

Respiratory

Use in a well-ventilated area

with local exhaust ventilation

or a laboratory fume hood.[1]

[5] If ventilation is inadequate

or for spill cleanup, a NIOSH-

approved respirator is

recommended.

Base respirator selection on a

risk assessment.[4]

Operational Plan: Step-by-Step Handling
Procedures
Follow these procedural steps to ensure the safe handling of Lansoprazole Sodium from

receipt to use.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible substances like strong acids and bases.[1][2]

Recommended storage temperature is often refrigerated (2-8°C).[2]

2. Preparation and Weighing:

Conduct all handling of Lansoprazole Sodium powder in a designated area, such as a

chemical fume hood or a ventilated containment device, to minimize dust generation and

inhalation.[2][5]

Before handling, ensure all required PPE is donned correctly.

Use dedicated equipment (spatulas, weigh boats) for handling Lansoprazole Sodium. If not

possible, thoroughly clean equipment after use.

3. Compounding and In-Use:

Avoid contact with skin, eyes, and clothing.[2][3]

Do not eat, drink, or smoke in the handling area.[2][4]

Wash hands thoroughly with soap and water after handling and before leaving the work area.

[1]

4. Accidental Spill Response:

Evacuate: Immediately evacuate unnecessary personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.[1]

Contain: Wearing appropriate PPE, sweep or vacuum up the spilled material and place it into

a suitable, labeled container for disposal.[2][5] Avoid generating dust during clean-up.[5]

Decontaminate: Clean the spill surface thoroughly to remove any residual contamination.[5]

Report: Report the spill to the appropriate safety personnel.
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Disposal Plan: Waste and Contaminated Materials
Proper disposal of Lansoprazole Sodium and contaminated materials is critical to prevent

environmental contamination and ensure safety.

1. Waste Segregation:

Collect all waste Lansoprazole Sodium and materials heavily contaminated with it in a

dedicated, clearly labeled, and sealed hazardous waste container.

2. PPE Disposal:

Single-use gloves, gowns, and other contaminated disposable PPE should be removed

carefully to avoid skin contact and disposed of immediately in the designated hazardous

waste container.[8]

3. Container Disposal:

Empty containers should be triple-rinsed (if appropriate for the formulation) with a suitable

solvent. The rinsate should be collected as hazardous waste.

Dispose of the empty container in an approved waste disposal plant.[2]

4. Final Disposal:

All waste materials must be disposed of in accordance with local, state, and federal

regulations for hazardous chemical waste.

Do not dispose of Lansoprazole Sodium down the drain or in the regular trash.[1][5]

Workflow for Safe Handling and Disposal of
Lansoprazole Sodium
The following diagram illustrates the logical workflow for the safe handling and disposal of

Lansoprazole Sodium in a laboratory setting.
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Workflow for Safe Handling and Disposal of Lansoprazole Sodium

Start: Receive
Lansoprazole Sodium

Store in Cool, Dry,
Well-Ventilated Area

Prepare Handling Area
(Fume Hood/Ventilated Enclosure)

Don Appropriate PPE
(Gloves, Gown, Eye Protection)

Weighing / Compounding

Spill Occurred?

Execute Spill
Cleanup Protocol

Yes

Post-Handling Procedures

No

Decontaminate Equipment
and Work Surfaces

Doff and Dispose of PPE
in Hazardous Waste

Dispose of Lansoprazole
Waste in Sealed Container

End of Process

Click to download full resolution via product page

Caption: Logical workflow for handling and disposal of Lansoprazole Sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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